Cas no 16013-07-3 (3-(4-Bromophenyl)-1,2,4-oxadiazole)

3-(4-Bromophenyl)-1,2,4-oxadiazole structure
16013-07-3 structure
Product Name:3-(4-Bromophenyl)-1,2,4-oxadiazole
CAS No:16013-07-3
MF:C8H5BrN2O
MW:225.042100667953
MDL:MFCD09027281
CID:133728
PubChem ID:25307214
Update Time:2025-04-19

3-(4-Bromophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Bromophenyl)-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole,3-(4-bromophenyl)-
    • 4-bromophenyl-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole, 3-(4-bromophenyl)-
    • CS-0205368
    • 3-(4-bromophenyl)-1,2,4-oxadiazole, AldrichCPR
    • 16013-07-3
    • BS-21613
    • SCHEMBL16907809
    • EN300-79231
    • MFCD09027281
    • AKOS015835677
    • Z1210306668
    • DTXSID40649573
    • SY024851
    • AC4585
    • MDL: MFCD09027281
    • Inchi: 1S/C8H5BrN2O/c9-7-3-1-6(2-4-7)8-10-5-12-11-8/h1-5H
    • InChI Key: OOQNOWMRFJKXTC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C2=NOC=N2)=CC=1

Computed Properties

  • Exact Mass: 223.95900
  • Monoisotopic Mass: 223.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.605
  • Boiling Point: 303.1 ℃ at 760 mmHg
  • Flash Point: 137.1°C
  • Refractive Index: 1.585
  • PSA: 38.92000
  • LogP: 2.49910

3-(4-Bromophenyl)-1,2,4-oxadiazole Security Information

3-(4-Bromophenyl)-1,2,4-oxadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-(4-Bromophenyl)-1,2,4-oxadiazole Production Method

3-(4-Bromophenyl)-1,2,4-oxadiazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16013-07-3)3-(4-Bromophenyl)-1,2,4-oxadiazole
Order Number:A883238
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:08
Price ($):796.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:16013-07-3)3-(4-Bromophenyl)-1,2,4-oxadiazole
A883238
Purity:99%
Quantity:5g
Price ($):796.0
Email